Cas no 1203672-88-1 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole)

• Product Name: 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole
• CAS No: 1203672-88-1
• MF: C₈H₁₄BN₃O₂
• MW: 195.026661396027
• MDL: MFCD18383348
• CID: 1037235
• PubChem ID: 71463824
• Update Time: 2025-08-05

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole
• 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-1,2,3-TRIAZOLE
• 4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-1,2,3-TRIAZOLE
• AB69588
• AK110395
• KB-243532
• 1H-[1,2,3]Triazole-5-boronic acid pinacol ester
• MFCD13190016
• DTXSID70855726
• 1203672-88-1
• SY027861
• DA-14472
• A902675
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-triazole
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole
• 1,2,3-Triazole-4-boronic Acid Pinacol Ester

• MDL： MFCD18383348
• Inchi： 1S/C8H14BN3O2/c1-7(2)8(3,4)14-9(13-7)6-5-10-12-11-6/h5H,1-4H3,(H,10,11,12)
• InChI Key： CVVJAPXYYRXAAO-UHFFFAOYSA-N
• SMILES： O1B(C2C=NNN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 195.1179069g/mol
• Monoisotopic Mass: 195.1179069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters